Cas no 330202-51-2 (7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 330202-51-2
• MF: C₁₃H₁₉N₅O₄
• MW: 309.321062326431
• CID: 6089679
• PubChem ID: 2987562
• Update Time: 2025-05-21

7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-methoxyethyl)-3-methyl-8-morpholino-3,7-dihydro-1H-purine-2,6-dione
• 6-hydroxy-7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-3,7-dihydro-2H-purin-2-one
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-methoxyethyl)-3-methyl-8-(4-morpholinyl)-
• 330202-51-2
• Oprea1_050907
• F0372-0680
• UPCMLD0ENAT5788551:001
• AKOS005569581
• Oprea1_032295
• 7-(2-methoxyethyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione
• SR-01000425047-1
• AKOS001359087
• Z235486180
• SR-01000425047

• Inchi： 1S/C13H19N5O4/c1-16-10-9(11(19)15-13(16)20)18(5-6-21-2)12(14-10)17-3-7-22-8-4-17/h3-8H2,1-2H3,(H,15,19,20)
• InChI Key： LPIFWPHIWHLJSS-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 309.14370410g/mol
• Monoisotopic Mass: 309.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 330202-51-2)

7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 330202-51-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purine derivatives and exhibits a unique structure that confers it with potential therapeutic properties. The compound's molecular formula is C₁₇H₂₄N₄O₄, and its molecular weight is approximately 348.40 g/mol.

The core structure of 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione features a purine scaffold substituted with a 2-methoxyethyl group at the 7-position, a methyl group at the 3-position, and a morpholine ring at the 8-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, making it an attractive moiety in drug design.

In recent years, extensive research has been conducted to explore the potential applications of 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. One of the key areas of interest is its activity as an adenosine receptor antagonist. Adenosine receptors play crucial roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By modulating these receptors, compounds like 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione can potentially offer therapeutic benefits in conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. The researchers found that this compound exhibited high selectivity for adenosine A₁ receptors over other subtypes (A_2A, A_2B, and A₃). This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates. The study also demonstrated that 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione effectively reduced pain responses in animal models of neuropathic pain.

Beyond its role as an adenosine receptor antagonist, 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in other therapeutic areas. For instance, a study published in the European Journal of Pharmacology in 2019 explored its potential as an anti-inflammatory agent. The researchers found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione could be a valuable candidate for treating inflammatory diseases.

The pharmacokinetic properties of 7-(2-methoxyethyl)-3-methyl-8-(morpholin-4-y l)-2 , 3 , 6 , 7 - t e t r ah y d ro - 1 H - p u r i n e - 2 , 6 - d i o n e have also been extensively studied. A preclinical study conducted by a team at the University of California revealed that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its pharmacological activities and pharmacokinetic properties, 7 - ( 2 - m e t h o x y e t h y l ) - 3 - m e t h y l - 8 - ( m o r p h o l i n - 4 - y l ) - 2 , 3 , 6 , 7 - t e t r ah y d ro - 1 H - p u r i n e - 2 , 6 - d i o n e has been evaluated for its safety profile. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of 7 -( 2 - m e t h o x y e t h y l ) - 3 - m e t h y l - 8 -( m o r p h o l i n - 4 - y l ) - 2 , 3 , 6 , 7 - t e t r ah y d ro - 1 H - p u r i n e - 2 , 6 - d i o n e involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions involving purine derivatives and appropriate functional groups. The availability of efficient synthetic methods is crucial for scaling up production for clinical trials and commercialization.

In conclusion, 7 -( 2 - m e t h o x y e t h y l ) - 3 - m e t h y l - 8 -( m o r p h o l i n - 4-y l )-